Cas no 158778-58-6 (Demethyl Irbesartan)

Demethyl Irbesartan is an active metabolite of the antihypertensive drug Irbesartan, primarily formed via CYP2C9-mediated oxidation. It exhibits potent and selective angiotensin II type 1 (AT1) receptor antagonism, contributing to Irbesartan's therapeutic effects. This metabolite demonstrates comparable pharmacological activity to the parent compound, with studies indicating its role in sustained blood pressure control. Its structural modification enhances binding affinity to the AT1 receptor, improving target specificity. Demethyl Irbesartan is of interest in pharmacokinetic studies due to its role in drug metabolism and potential implications for therapeutic monitoring. Analytical standards of this metabolite are utilized in research to assess drug disposition and metabolic pathways.
Demethyl Irbesartan structure
Demethyl Irbesartan structure
Product Name:Demethyl Irbesartan
CAS No:158778-58-6
MF:C24H26N6O
MW:414.502844333649
MDL:MFCD31803838
CID:1063778
PubChem ID:44285267
Update Time:2025-05-26

Demethyl Irbesartan Chemical and Physical Properties

Names and Identifiers

    • Demethyl Irbesartan
    • Irbesartan Impurity (Demethyl Irbesartan)
    • 3-((2'-(1H-Tetrazol-5-Yl)-[1,1'-Biphenyl]-4-Yl)Methyl)-2-Propyl-1,3-Diazaspiro[4.4]Non-1-En-4-One
    • 3-((2-(1H-Tetrazol-5-Yl)-[1,1-Biphenyl]-4-Yl)Methyl)-2-Propyl-1,3-Diazaspiro[4.4]Non-1-En-4-One(WXC02339)
    • MBFZWKSLOSAXDG-UHFFFAOYSA-N
    • BDBM50282741
    • 2-propyl-3-{[2'-(2H-1,2,3,4-tetrazol-5-yl)-[1,1'-biphenyl]-4-yl]methyl}-1,3-diazaspiro[4.4]non-1-en-4-one
    • 2-Propyl-3-[2''-(1H-tetrazol-5-yl)-biphenyl-4-ylmethyl]-1,3-diaza-spiro[4.4]non-1-en-4-one
    • 2-Propyl-3-[[2'-(1H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]meth
    • 1,3-Diazaspiro[4.4]non-1-en-4-one, 2-propyl-3-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-; 1,3-Diazaspiro[4.4]non-1-en-4-one, 2-propyl-3-[[2'-(1H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]- (9CI); 2-Propyl-3-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-1,3-diazaspiro[4.4]non-1-en-4-one
    • MFCD20273012
    • W12027
    • 1,3-Diazaspiro[4.4]non-1-en-4-one, 2-propyl-3-[[2'-(1H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]
    • SCHEMBL683434
    • 2-Propyl-3-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-1,3-diazaspiro[4.4]non-1-en-4-one
    • AKOS037645110
    • 158778-58-6
    • 2-propyl-3-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]-1,3-diazaspiro[4.4]non-1-en-4-one
    • 1,3-Diazaspiro[4.4]non-1-en-4-one, 2-propyl-3-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]
    • 2-Propyl-3-[[2'-(1H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-1,3-diazaspiro[4.4]non-1-en-4-one
    • CHEMBL39379
    • AS-57207
    • SCHEMBL17015144
    • 6CW84ZG3JR
    • J-009530
    • MDL: MFCD31803838
    • Inchi: 1S/C24H26N6O/c1-2-7-21-25-24(14-5-6-15-24)23(31)30(21)16-17-10-12-18(13-11-17)19-8-3-4-9-20(19)22-26-28-29-27-22/h3-4,8-13H,2,5-7,14-16H2,1H3,(H,26,27,28,29)
    • InChI Key: MBFZWKSLOSAXDG-UHFFFAOYSA-N
    • SMILES: O=C1C2(CCCC2)N=C(CCC)N1CC1C=CC(C2=CC=CC=C2C2N=NNN=2)=CC=1

Computed Properties

  • Exact Mass: 414.21680947g/mol
  • Monoisotopic Mass: 414.21680947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 6
  • Complexity: 667
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 87.1
  • XLogP3: 3.6

Demethyl Irbesartan Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM210548-1g
3-((2'-(1H-Tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)-2-propyl-1,3-diazaspiro[4.4]non-1-en-4-one
158778-58-6 95%
1g
$*** 2023-03-30
abcr
AB487977-250 mg
3-((2'-(1H-Tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)-2-propyl-1,3-diazaspiro[4.4]non-1-en-4-one, 95%; .
158778-58-6 95%
250mg
€668.60 2023-06-15
Chemenu
CM210548-1g
3-((2'-(1H-Tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)-2-propyl-1,3-diazaspiro[4.4]non-1-en-4-one
158778-58-6 95%
1g
$842 2021-08-04
TRC
D231175-25mg
Demethyl Irbesartan
158778-58-6
25mg
$253.00 2023-05-18
TRC
D231175-250mg
Demethyl Irbesartan
158778-58-6
250mg
$1918.00 2023-05-18
eNovation Chemicals LLC
D770683-100mg
DeMethyl Irbesartan
158778-58-6 95%
100mg
$320 2024-06-06
eNovation Chemicals LLC
D770683-250mg
DeMethyl Irbesartan
158778-58-6 95%
250mg
$540 2024-06-06
eNovation Chemicals LLC
D770683-1g
DeMethyl Irbesartan
158778-58-6 95%
1g
$1085 2024-06-06
abcr
AB487977-100mg
3-((2'-(1H-Tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)-2-propyl-1,3-diazaspiro[4.4]non-1-en-4-one, 95%; .
158778-58-6 95%
100mg
€362.60 2024-08-02
abcr
AB487977-250mg
3-((2'-(1H-Tetrazol-5-yl)-[1,1'-biphenyl]-4-yl)methyl)-2-propyl-1,3-diazaspiro[4.4]non-1-en-4-one, 95%; .
158778-58-6 95%
250mg
€837.90 2025-04-20

Additional information on Demethyl Irbesartan

Comprehensive Overview of Demethyl Irbesartan (CAS No. 158778-58-6): Properties, Applications, and Research Insights

Demethyl Irbesartan (CAS No. 158778-58-6) is a key metabolite of the widely prescribed antihypertensive drug Irbesartan, belonging to the angiotensin II receptor blocker (ARB) class. This compound has garnered significant attention in pharmaceutical research due to its role in understanding drug metabolism, efficacy, and potential therapeutic applications. With the growing focus on precision medicine and personalized healthcare, metabolites like Demethyl Irbesartan are increasingly studied to optimize dosing regimens and minimize side effects.

The chemical structure of Demethyl Irbesartan features a tetrazole ring and a biphenyl moiety, similar to its parent compound, but lacks a methyl group at the N-position. This modification influences its pharmacokinetic properties, including absorption, distribution, and excretion. Researchers are particularly interested in its bioavailability and half-life, as these factors determine its clinical relevance. Recent studies suggest that Demethyl Irbesartan may contribute to the overall antihypertensive effects of Irbesartan, though its standalone activity remains under investigation.

In the context of cardiovascular health, a hot topic in modern medicine, Demethyl Irbesartan is often discussed alongside terms like blood pressure management and renin-angiotensin system. As patients and healthcare providers seek more information on drug metabolites and their roles, this compound has become a subject of frequent searches in academic and medical databases. Its potential interactions with other medications, such as diuretics or ACE inhibitors, are also areas of active research.

From a synthetic chemistry perspective, Demethyl Irbesartan serves as an intermediate in the production of high-purity Irbesartan. Its synthesis involves multi-step organic reactions, including alkylation and cyclization, with stringent quality control to ensure compliance with pharmaceutical standards. Analytical techniques like HPLC and mass spectrometry are routinely employed to characterize this compound, addressing the demand for reliable reference materials in drug development.

Environmental and sustainability concerns in the pharmaceutical industry have also put a spotlight on metabolites like Demethyl Irbesartan. Researchers are exploring green chemistry approaches to minimize waste during its synthesis, aligning with global initiatives for eco-friendly manufacturing. Additionally, its biodegradation pathways are studied to assess potential ecological impacts, a topic increasingly relevant to regulatory agencies.

In conclusion, Demethyl Irbesartan (CAS No. 158778-58-6) represents a critical intersection of drug metabolism, therapeutic efficacy, and pharmaceutical innovation. As the scientific community continues to unravel its properties and applications, this compound will likely remain a focal point in discussions about hypertension treatment and metabolite-based therapies. Its study not only advances our understanding of Irbesartan but also contributes to broader trends in drug discovery and patient-centric care.

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.